2-((2-isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[1,3-dimethyl-7-(2-methylpropyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H25N5O4S/c1-12(2)9-15-23-18-17(20(28)26(4)21(29)25(18)3)19(24-15)31-11-16(27)22-13-7-6-8-14(10-13)30-5/h6-8,10,12H,9,11H2,1-5H3,(H,22,27)
• InChI Key: PUCIKZHRDBFJGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC2=C(C(=N1)SCC(=O)NC3=CC(=CC=C3)OC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H25N5O4S
• Molecular Weight: 443.5 g/mol

Description

2-((2-isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H25N5O4S and its molecular weight is 443.52. The purity is usually 95%.
BenchChem offers high-quality 2-((2-isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Novel Heterocyclic Compounds Synthesis : A study by Abu‐Hashem, Al-Hussain, and Zaki (2020) described the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, which showed significant anti-inflammatory and analgesic activities. These compounds were synthesized as potential cyclooxygenase inhibitors (COX-1/COX-2) with high selectivity towards COX-2, exhibiting promising analgesic and anti-inflammatory effects comparable to sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Radioligand for Imaging : Dollé et al. (2008) reported on the radiosynthesis of [18F]PBR111, a selective radioligand based on the 2-phenylpyrazolo[1,5-a]pyrimidineacetamides series for imaging the translocator protein (18 kDa) with PET. This highlights the compound's application in diagnostic imaging and research into neuroinflammation and neurodegenerative diseases (Dollé et al., 2008).

• Antimicrobial Agents Synthesis : Hossan et al. (2012) synthesized a series of pyridines, pyrimidinones, oxazinones, and their derivatives with notable antibacterial and antifungal activities. These compounds were developed using citrazinic acid as a starting material, showcasing their potential as antimicrobial agents (Hossan et al., 2012).

• Anticonvulsant Agents Development : Severina et al. (2020) explored the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents. Their studies involved molecular docking and in vivo assessments, contributing to the development of new therapeutics for epilepsy (Severina et al., 2020).